Cas no 53828-58-3 (1H-Indazole-4,5-dione, 6,7-dihydro-6,6-dimethyl-1-phenyl-)

1H-Indazole-4,5-dione, 6,7-dihydro-6,6-dimethyl-1-phenyl- structure
53828-58-3 structure
Product Name:1H-Indazole-4,5-dione, 6,7-dihydro-6,6-dimethyl-1-phenyl-
CAS No:53828-58-3
MF:C15H14N2O2
MW:254.283863544464
CID:356278
PubChem ID:4412152
Update Time:2025-04-19

1H-Indazole-4,5-dione, 6,7-dihydro-6,6-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-4,5-dione, 6,7-dihydro-6,6-dimethyl-1-phenyl-
    • 6,6-dimethyl-1-phenyl-7H-indazole-4,5-dione
    • AKOS024350422
    • 53828-58-3
    • 1-phenyl-4,5-dioxo-6,6-dimethyl-4,5,6,7-tetrahydroindazole
    • ST50974739
    • DTXSID30402992
    • SCHEMBL13848537
    • Inchi: 1S/C15H14N2O2/c1-15(2)8-12-11(13(18)14(15)19)9-16-17(12)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
    • InChI Key: ZMKCZZLFGGXJGD-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=NN(C3C=CC=CC=3)C=2CC1(C)C)=O

Computed Properties

  • Exact Mass: 254.10562
  • Monoisotopic Mass: 254.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 51.96
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